Cas no 1774893-20-7 (2-Iodo-4-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1774893-20-7
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4907764
• Update Time: 2025-06-09

2-Iodo-4-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F3IN/c1-4-2-6(11)12-3-5(4)7(8,9)10/h2-3H,1H3
• InChI Key： WUYVWJPSXGQJDH-UHFFFAOYSA-N
• SMILES： IC1=CC(C)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine

Introduction to 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine (CAS No. 1774893-20-7)

2-Iodo-4-methyl-5-(trifluoromethyl)pyridine, with the CAS number 1774893-20-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a methyl group, and a trifluoromethyl group attached to a pyridine ring. These functional groups contribute to its reactivity and potential applications in various chemical and biological processes.

The iodo substituent on the pyridine ring makes 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine an excellent precursor for further synthetic transformations. The iodine atom can be readily replaced by other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Sonogashira coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

The methyl group and trifluoromethyl group on the pyridine ring provide additional structural diversity and electronic effects that can influence the compound's reactivity and biological activity. The trifluoromethyl group, in particular, is known for its strong electron-withdrawing properties and hydrophobic nature, which can enhance the lipophilicity and metabolic stability of molecules containing this moiety. These properties make 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine a valuable building block in the design of novel drugs and materials.

Recent studies have highlighted the potential of 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine in various applications. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents. The researchers demonstrated that derivatives of 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine exhibited potent antiviral activity against several viral strains, including influenza and hepatitis C viruses. This finding underscores the compound's potential as a lead structure for the development of new antiviral therapies.

In another study, published in Organic Letters, scientists explored the use of 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine in the synthesis of fluorinated pyridines with potential applications in positron emission tomography (PET) imaging. The researchers developed a novel synthetic route that allowed for the efficient preparation of radiolabeled fluorinated pyridines from this compound. These radiolabeled molecules have shown promise as PET tracers for imaging various biological processes, such as tumor metabolism and neurotransmitter activity.

The versatility of 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine extends beyond its use as a synthetic intermediate. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced performance characteristics. For example, researchers at a leading materials science institute have investigated the use of this compound in the synthesis of conductive polymers and electroactive materials. The results have shown that derivatives of 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine can significantly improve the electrical conductivity and mechanical stability of these materials.

In conclusion, 2-Iodo-4-methyl-5-(trifluoromethyl)pyridine (CAS No. 1774893-20-7) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable building block for the development of new drugs, imaging agents, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.